Cas no 1361535-23-0 (2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine)
2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine
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- Inchi: 1S/C11H4Cl5N/c12-7-2-1-6(9(14)10(7)15)5-3-8(13)11(16)17-4-5/h1-4H
- InChI Key: BYWLHWKIUDQSKW-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1C1C=NC(=C(C=1)Cl)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 264
- XLogP3: 6
- Topological Polar Surface Area: 12.9
2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013029818-250mg |
2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine |
1361535-23-0 | 97% | 250mg |
480.00 USD | 2021-05-31 | |
| Alichem | A013029818-500mg |
2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine |
1361535-23-0 | 97% | 500mg |
847.60 USD | 2021-05-31 | |
| Alichem | A013029818-1g |
2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine |
1361535-23-0 | 97% | 1g |
1,549.60 USD | 2021-05-31 |
2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine
2,3-Dichloro-5-(2,3,4-Trichlorophenyl)Pyridine: A Comprehensive Overview
2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine, identified by the CAS number 1361535-23-0, is a complex organic compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with chlorine atoms at specific positions. The presence of multiple chlorine substituents contributes to its distinct chemical properties and reactivity.
The synthesis of 2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine involves advanced organic chemistry techniques, often requiring precise control over reaction conditions to achieve high yields and purity. Recent studies have explored innovative methods to optimize its synthesis process, leveraging catalytic systems and green chemistry principles to minimize environmental impact while maintaining product quality.
In terms of applications, this compound has garnered attention in the field of material science due to its potential as a precursor for advanced materials such as conductive polymers and optoelectronic devices. Researchers have demonstrated that derivatives of CAS No. 1361535-23-0 exhibit promising electronic properties, making them suitable for use in next-generation electronic devices.
Beyond material science, 2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine has also found relevance in pharmacology and medicinal chemistry. Its structural features make it a valuable starting material for the development of bioactive compounds with potential therapeutic applications. Recent studies have highlighted its role in drug discovery programs targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders.
The toxicological profile of this compound is another area of active research. Understanding its interaction with biological systems is crucial for assessing its safety and potential risks associated with its use in industrial and medical applications. Studies have been conducted to evaluate its acute and chronic toxicity profiles using various in vitro and in vivo models.
In conclusion, CAS No. 1361535-23-0, or 2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and the ongoing advancements in its synthesis and application continue to position it as an important molecule in contemporary scientific research.
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